N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[2-[1-(4-fluorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H20FN7O3/c1-14-11-20(27-21(33)12-15-3-9-18(35-2)10-4-15)32(30-14)24-28-22-19(23(34)29-24)13-26-31(22)17-7-5-16(25)6-8-17/h3-11,13H,12H2,1-2H3,(H,27,33)(H,28,29,34)
• InChI Key: DWLGGTOWOUVUNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CC2=CC=C(C=C2)OC)C3=NC4=C(C=NN4C5=CC=C(C=C5)F)C(=O)N3
• Molecular Formula: C24H20FN7O3
• Molecular Weight: 473.5 g/mol

Description

N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H20FN7O3 and its molecular weight is 473.468. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characteristics

• A study focused on the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through cycloaddition, highlighting the potential for diverse chemical applications (Rahmouni et al., 2014).
• Another research demonstrated the synthesis of novel N-(3-chloro-4-fluorophenyl) derivatives, expanding the chemical versatility of this compound (Sunder & Maleraju, 2013).

Pharmacological Potential

• Al-Sanea et al. (2020) explored the synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives and tested their anticancer activity on 60 cancer cell lines, finding one compound with significant cancer cell growth inhibition (Al-Sanea et al., 2020).
• A study by El-Mekabaty (2015) on heterocycles incorporating the pyrazolo-[3,4-D]Pyrimidin-4-One Moiety revealed antioxidant activity nearly equal to that of ascorbic acid in some compounds, indicating potential for therapeutic use (El‐Mekabaty, 2015).
• Research by El-Morsy et al. (2017) on new Pyrazolo[3,4-d]Pyrimidine Derivatives found certain derivatives to exhibit mild to moderate antitumor activity against human breast adenocarcinoma cell line MCF7 (El-Morsy et al., 2017).

Antimicrobial Applications

• Bondock et al. (2008) synthesized new heterocycles incorporating the pyrazole-acetamide moiety and evaluated them as antimicrobial agents, highlighting the compound's potential in developing new antimicrobial drugs (Bondock et al., 2008).

Herbicidal and Agricultural Use

• A study by Zhou et al. (2010) focused on the synthesis of substituted phenyl pyrazole derivatives and evaluated their herbicidal activity, suggesting potential applications in agriculture (Zhou et al., 2010).